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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethyl-1H-pyrrole

Cat. No.: B031982 Get Quote

Technical Guide: Physical Properties of 2,4-
Dimethyl-3-ethylpyrrole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2,4-

Dimethyl-3-ethylpyrrole, a heterocyclic organic compound of interest in various research and

development applications. This document summarizes its boiling point and density, outlines

general experimental methodologies for their determination, and presents a logical workflow for

these characterizations.

Core Physical Properties
2,4-Dimethyl-3-ethylpyrrole, also known as Kryptopyrrole, is a substituted pyrrole with the

chemical formula C₈H₁₃N. Understanding its physical characteristics is fundamental for its

application in chemical synthesis and drug development, particularly for ensuring appropriate

handling, reaction conditions, and purification procedures.

Quantitative Data Summary
The essential physical properties of 2,4-Dimethyl-3-ethylpyrrole are presented in the table

below for quick reference and comparison.
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Physical Property Value Conditions

Boiling Point 197 °C at 710 mmHg

Density 0.913 g/mL at 25 °C

Experimental Protocols
The following sections describe generalized experimental protocols for the determination of the

boiling point and density of liquid organic compounds like 2,4-Dimethyl-3-ethylpyrrole. It is

important to note that the specific methods used to obtain the literature values cited may vary.

Boiling Point Determination (Capillary Method)
A common and effective method for determining the boiling point of a small quantity of a liquid

is the capillary method, often carried out in a Thiele tube or a similar heating apparatus.[1][2]

Methodology:

A small amount of the liquid sample is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

sample.

The fusion tube assembly is attached to a thermometer and heated in a controlled manner,

typically using an oil bath within a Thiele tube to ensure uniform heat distribution.[1]

As the temperature rises, the air trapped in the capillary tube expands and escapes.

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will

emerge from the open end of the capillary tube.[1][2]

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid begins to enter the

capillary tube.[2]
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Density Determination (Pycnometer or Graduated
Cylinder Method)
The density of a liquid can be accurately determined by measuring its mass and volume.

Methodology using a Graduated Cylinder:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.[3]

A specific volume of the liquid is carefully added to the graduated cylinder, and the exact

volume is read from the meniscus.[3]

The graduated cylinder containing the liquid is then re-weighed to determine the combined

mass.[3]

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the combined mass.

The density is then calculated by dividing the mass of the liquid by its measured volume.[4]

This process is typically repeated multiple times to ensure accuracy and precision.[3]

Workflow for Physical Property Determination
The logical flow for the experimental determination of the boiling point and density of a

chemical substance is outlined in the diagram below.

Caption: Workflow for the determination of boiling point and density.

Safety and Handling
2,4-Dimethyl-3-ethylpyrrole is classified as a substance that can cause skin and serious eye

irritation, and may cause respiratory irritation.[5][6] When handling this compound, it is

imperative to use appropriate personal protective equipment (PPE), including gloves and safety

glasses.[5] Work should be conducted in a well-ventilated area or under a fume hood.[7] Avoid

breathing vapors or mists.[5] In case of contact with skin, wash thoroughly with water. If in

eyes, rinse cautiously with water for several minutes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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